Cas no 145215-31-2 ((S)-(+)-2,2-Dimethyl-4-hydroxyaminomethyl-1,3-dioxolane)

• Product Name: (S)-(+)-2,2-Dimethyl-4-hydroxyaminomethyl-1,3-dioxolane
• CAS No: 145215-31-2
• MF: C₆H₁₃NO₃
• MW: 147.172322034836
• CID: 101853
• PubChem ID: 22025634
• Update Time: 2025-08-05

(S)-(+)-2,2-Dimethyl-4-hydroxyaminomethyl-1,3-dioxolane Chemical and Physical Properties

Names and Identifiers

• 1,3-Dioxolane-4-methanamine,N-hydroxy-2,2-dimethyl-, (S)- (9CI)
• DTXSID70621701
• 145215-31-2
• (S)-(+)-2,2-DIMETHYL-1,3-DIOXOLANE-4-METHYLAMINOALCHOL
• N-[[(4S)-2,2-dimethyl-1,3-dioxolan-4-yl]methyl]hydroxylamine
• N-[(2,2-dimethyl-1,3-dioxolan-4-yl)methyl]hydroxylamine
• 1824194-92-4
• SCHEMBL3500787
• EN300-1996345
• 1-(2,2-Dimethyl-1,3-dioxolan-4-yl)-N-hydroxymethanamine
• (S)-(+)-2,2-Dimethyl-4-hydroxyaminomethyl-1,3-dioxolane

• Inchi： 1S/C6H13NO3/c1-6(2)9-4-5(10-6)3-7-8/h5,7-8H,3-4H2,1-2H3
• InChI Key： MJWZLIPUTDAUDI-UHFFFAOYSA-N
• SMILES： O1C(CNO)COC1(C)C

Computed Properties

• Exact Mass: 147.09
• Monoisotopic Mass: 147.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.7A^2
• XLogP3: -0.4

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 230.9±38.0 °C at 760 mmHg
• Flash Point: 93.4±26.8 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

(S)-(+)-2,2-Dimethyl-4-hydroxyaminomethyl-1,3-dioxolane Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on (S)-(+)-2,2-Dimethyl-4-hydroxyaminomethyl-1,3-dioxolane

Introduction to (S)-(+)-2,2-Dimethyl-4-hydroxyaminomethyl-1,3-dioxolane (CAS No. 145215-31-2)

(S)-(+)-2,2-Dimethyl-4-hydroxyaminomethyl-1,3-dioxolane, identified by its CAS number 145215-31-2, is a compound of significant interest in the field of chemical and pharmaceutical research. This molecule, belonging to the dioxolane class, exhibits unique structural and functional properties that make it a valuable candidate for various applications, particularly in drug development and synthetic chemistry.

The structure of (S)-(+)-2,2-Dimethyl-4-hydroxyaminomethyl-1,3-dioxolane consists of a dioxolane ring substituted with a hydroxyamino group and two methyl groups. This configuration imparts a high degree of stereoselectivity and reactivity, making it a versatile intermediate in organic synthesis. The stereochemistry of the molecule, specifically the (S)-configuration, plays a crucial role in its biological activity and interaction with biological targets.

In recent years, there has been growing interest in the use of dioxolane derivatives as pharmacological agents. The hydroxyamino group in (S)-(+)-2,2-Dimethyl-4-hydroxyaminomethyl-1,3-dioxolane provides a site for further functionalization, allowing for the design of molecules with enhanced binding affinity and selectivity. This has led to its exploration as a building block in the synthesis of novel therapeutic agents targeting various diseases.

One of the most compelling aspects of (S)-(+)-2,2-Dimethyl-4-hydroxyaminomethyl-1,3-dioxolane is its potential in medicinal chemistry. The dioxolane ring itself is known for its stability and ability to participate in various chemical reactions, including nucleophilic substitution and ring-opening reactions. These properties make it an ideal candidate for constructing complex molecular architectures.

Recent studies have highlighted the importance of stereoselectivity in drug design. The (S)-configuration of (S)-(+)-2,2-Dimethyl-4-hydroxyaminomethyl-1,3-dioxolane ensures that the molecule interacts with biological targets in a specific manner, which can lead to improved efficacy and reduced side effects. This has prompted researchers to investigate its potential as a lead compound for the development of new drugs.

The synthesis of (S)-(+)-2,2-Dimethyl-4-hydroxyaminomethyl-1,3-dioxolane involves multi-step organic transformations that require careful optimization to achieve high yields and purity. Advanced synthetic techniques, such as asymmetric synthesis and chiral resolution methods, are often employed to obtain the desired stereochemical outcome. These methods ensure that the final product meets the stringent requirements for pharmaceutical applications.

The pharmacological profile of (S)-(+)-2,2-Dimethyl-4-hydroxyaminomethyl-1,3-dioxolane has been extensively studied in recent years. Preclinical trials have demonstrated its potential as an inhibitor of various enzymatic targets relevant to human health. Its ability to modulate these enzymes suggests that it could be developed into a therapeutic agent for conditions such as cancer, inflammation, and neurodegenerative diseases.

The structural features of (S)-(+)-2,2-Dimethyl-4-hydroxyaminomethyl-1,3-dioxolane also make it an attractive candidate for drug delivery systems. The dioxolane ring can be functionalized to create prodrugs or nanoparticles that enhance bioavailability and targeted delivery. These advancements could lead to more effective treatments with fewer systemic side effects.

In conclusion, (S)-(+)-2,2-Dimethyl-4-hydroxyaminomethyl-1,3-dioxolane (CAS No. 145215-31-2) is a compound with significant potential in pharmaceutical research. Its unique structural and functional properties make it a valuable tool for drug development and synthetic chemistry. As research continues to uncover new applications for this molecule, it is likely to play an increasingly important role in the discovery and development of novel therapeutic agents.